Cas no 6116-49-0 (3-bromo-N-(4-chlorobenzyl)benzamide)

• Product Name: 3-bromo-N-(4-chlorobenzyl)benzamide
• CAS No: 6116-49-0
• MF: C₁₄H₁₁BrClNO
• MW: 324.60024189949
• CID: 1627721
• PubChem ID: 800305
• Update Time: 2025-04-21

3-bromo-N-(4-chlorobenzyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(4-chlorobenzyl)benzamide
• benzamide, 3-bromo-N-[(4-chlorophenyl)methyl]-
• STK159802
• 3-bromo-N-[(4-chlorophenyl)methyl]benzamide
• 3-Bromo-N-[(4-chlorophenyl)methyl]benzene-1-carboximidic acid
• BIM-0004147.P001
• SMSF0014380
• AKOS000449889
• 6116-49-0
• CBMicro_003956
• CB06126
• DTXSID60976671

• Inchi： 1S/C14H11BrClNO/c15-12-3-1-2-11(8-12)14(18)17-9-10-4-6-13(16)7-5-10/h1-8H,9H2,(H,17,18)
• InChI Key： FHQBTGSVGGHREM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NCC1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 322.97133
• Monoisotopic Mass: 322.971254
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.484
• Boiling Point: 463.2°C at 760 mmHg
• Flash Point: 233.9°C
• Refractive Index: 1.621
• PSA: 29.1